3-Bromo-5-(3-chloropropoxy)pyridine
Cat. No. B8625990
M. Wt: 250.52 g/mol
InChI Key: NMVLJGCJUFTJHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06166047
Procedure details
Under a nitrogen atmosphere, a solution of 5-bromo-3-hydroxypyridine (1.90 g, 10.92 mmol) in DMF (10 mL) was slowly added over 10 min to a cold (0-5° C.), stirring slurry of sodium hydride (0.52 g of an 80% dispersion in mineral oil, 17.47 mmol) in DMF (14 mL). The mixture was allowed to warm to ambient temperature and further stirred for 1H. To this slurry was added dropwise over 5 min 1-choro-3-iodopropane (2.68 g, 13.10 mmol), and the resulting dark-brown mixture was stirred at ambient temperature for 48 h. Cold water (30 mL) was carefully added, followed by saturated NaCl solution (20 mL). The resulting mixture was extracted with ether (5×25 mL). The combined ether extracts were dried (Na2SO4), filtered, and concentrated by rotary evaporation producing a dark-brown oil (4.07 g). The product was used in the next step without further purification. EI-MS: m/z (relative intensity) 251 (M+, 31.89%), 249 (M+, 23.99%), 175 (65.68%), 173 (67.42%), 94 (37.06%), 41 (100.00%).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([OH:8])[CH:5]=[N:6][CH:7]=1.[H-].[Na+].[Cl:11][CH2:12][CH2:13][CH2:14]I.[Na+].[Cl-]>CN(C=O)C.O>[Br:1][C:2]1[CH:7]=[N:6][CH:5]=[C:4]([O:8][CH2:14][CH2:13][CH2:12][Cl:11])[CH:3]=1 |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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1.9 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=NC1)O
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Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
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14 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Three
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Name
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Quantity
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2.68 g
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Type
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reactant
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Smiles
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ClCCCI
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Step Four
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Name
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|
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Quantity
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20 mL
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Type
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reactant
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Smiles
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[Na+].[Cl-]
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Step Five
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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further stirred for 1H
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the resulting dark-brown mixture was stirred at ambient temperature for 48 h
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Duration
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48 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting mixture was extracted with ether (5×25 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined ether extracts were dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated by rotary evaporation
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=NC=C(C1)OCCCCl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.07 g | |
| YIELD: CALCULATEDPERCENTYIELD | 148.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
